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Abstract: This technical guide provides a detailed examination of 33-Acetoxyurs-12-en-11-one,
a pentacyclic triterpenoid of the ursane class. As a derivative of the widely studied ursolic acid
scaffold, this molecule presents significant interest for researchers in natural product chemistry,
pharmacology, and drug development. This document covers its formal nomenclature,
physicochemical properties, potential synthetic and isolation strategies, and inferred biological
activities based on related structures. It is designed to serve as a foundational resource for
scientists investigating this compound and its potential applications.

Chemical Identity and Nomenclature

The precise identification and naming of a compound are critical for unambiguous scientific
communication. 33-Acetoxyurs-12-en-11-one belongs to the vast family of triterpenoids, which
are complex natural products built from a 30-carbon precursor.

IUPAC Name

The formal IUPAC name for this compound is
[(3S,4aR,6aR,6bS,8aR,11R,12S,12aR,14aR,14bS)-4,4,6a,6b,8a,11,12,14b-octamethyl-14-
oxo-1,2,3,4a,5,6,7,8,9,10,11,12,12a,14a-tetradecahydropicen-3-yl] acetate.[1] This systematic
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name precisely describes the stereochemistry and functional group positions on the complex
picene-derived core structure.

Synonyms and ldentifiers

In literature and chemical catalogs, the compound is more commonly known by its semi-
systematic name and other identifiers.

Identifier Type Value

Common Name 3[B-Acetoxyurs-12-en-11-one
CAS Registry Number 2348-66-5[1]

Molecular Formula C32H5003[1]

PubChem CID 10528813[1]

Other Synonyms 3a-Acetoxyurs-12-en-11-one[1]

Chemical Structure Analysis

The structure of 33-Acetoxyurs-12-en-11-one is based on the pentacyclic ursane skeleton. The
key features, which dictate its chemical reactivity and biological function, are:

o Ursane Core: A five-ring system (A-E) characteristic of this triterpenoid subclass.

o C-3 Acetoxy Group: An acetate ester at the 3rd carbon position with a beta (3)
stereochemical configuration, meaning the group projects out of the plane of the ring system.

e C-11 Carbonyl Group: A ketone functional group at the 11th carbon position. This feature is
common in bioactive derivatives of boswellic and glycyrrhetinic acids and significantly
influences the molecule's electronic and conformational properties.

e C-12 Olefinic Bond: A double bond between carbons 12 and 13, which introduces planarity to
the C-ring and is a common site for chemical reactions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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